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Compound of Interest

Compound Name: 7-Ethyl-2-methyl-4-undecanol

Cat. No.: B090644 Get Quote

An Examination of a Structurally Complex Alcohol with No Identified Role as a Semiochemical

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known properties of 7-Ethyl-2-methyl-4-
undecanol. Despite a comprehensive review of available scientific literature, this compound

has not been identified as a semiochemical, a chemical substance used for communication.

This document outlines its chemical and physical characteristics.

Chemical and Physical Properties
7-Ethyl-2-methyl-4-undecanol is a branched-chain aliphatic alcohol. Its fundamental

properties are detailed below.
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Property Value Source(s)

Chemical Formula C₁₄H₃₀O [1][2]

Molecular Weight 214.39 g/mol [1]

CAS Number 103-20-8 [1]

Appearance Colorless liquid [1]

Boiling Point 264.2 °C at 760 mmHg [1]

Flash Point 114.9 °C [1]

Density 0.83 g/cm³ [1]

Refractive Index 1.441 [1]

Synonyms:

2-Methyl-7-ethyl-4-undecanol

4-Undecanol, 7-ethyl-2-methyl-

NSC 60591

Role as a Semiochemical: An Absence of Evidence
A thorough investigation into the potential semiochemical activity of 7-Ethyl-2-methyl-4-
undecanol was conducted. This included searches for its involvement as a pheromone,

allomone, kairomone, or any other type of chemical signal in insects or other organisms. The

investigation did not yield any scientific literature or data to support such a role.

The compound is commercially available and is noted for its use in the fragrance industry and

as an intermediate in the synthesis of lubricants, defoamers, and surfactants.[1] However, its

biological function, particularly in the context of chemical ecology, remains undocumented in

the reviewed sources.
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Based on the available information, 7-Ethyl-2-methyl-4-undecanol is a well-characterized

chemical compound with established physical and chemical properties. However, there is

currently no scientific evidence to suggest that it functions as a semiochemical. Therefore, a

detailed guide on its semiochemical properties, including quantitative data, experimental

protocols, and signaling pathways, cannot be provided.

For researchers and professionals in drug development and related fields, it is important to

note that while the structural complexity of 7-Ethyl-2-methyl-4-undecanol might suggest

potential biological activity, its role as a signaling molecule is not supported by current scientific

literature. Any investigation into its potential biological effects would represent a novel area of

research.

Disclaimer: This document is a summary of publicly available information. The absence of

evidence for a semiochemical role should not be interpreted as definitive proof of its non-

existence, but rather as a reflection of the current state of published research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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